Cas no 2937-61-3 (1,3,5-Benzenetrimethanol,2-hydroxy-)
2937-61-3 structure
Product Name:1,3,5-Benzenetrimethanol,2-hydroxy-
1,3,5-Benzenetrimethanol,2-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-Benzenetrimethanol,2-hydroxy-
- 2,4,6-TRIMETHYLOLPHENOL
- 2,4,6-tris(hydroxymethyl)phenol
- 2-Hydroxybenzene-1,3,5-trimethanol
- AI3-26036
- SCHEMBL216792
- Q27259789
- .alpha.,.alpha.',.alpha.''-Mesitylenetriol, 2-hydroxy-
- (2-hydroxybenzene-1,3,5-triyl)trimethanol
- EINECS 220-921-3
- PHENOL, 2,4,6-TRIS(HYDROXYMETHYL)-
- 2,4,6-Trimethylol phenol
- DTXSID00183605
- 4JW5B05026
- 2, 4, 6-tris(hydroxymethyl)phenol
- UNII-4JW5B05026
- NS00021999
- 2-hydroxy-1,3,5-benzenetrimethanol
- .ALPHA.1,.ALPHA.3,.ALPHA.5-MESITYLENETRIOL, 2-HYDROXY-
- AKOS006275856
- 1,3,5-Benzenetrimethanol, 2-hydroxy-
- 2,4,6-trihydroxymethylphenol
- 2937-61-3
- InChI=1/C9H12O4/c10-3-6-1-7(4-11)9(13)8(2-6)5-12/h1-2,10-13H,3-5H
- TRIS(HYDROXYMETHYL)PHENOL
-
- Inchi: 1S/C9H12O4/c10-3-6-1-7(4-11)9(13)8(2-6)5-12/h1-2,10-13H,3-5H2
- InChI Key: LSYXXLMBRSSBGS-UHFFFAOYSA-N
- SMILES: OC1C(CO)=CC(CO)=CC=1CO
Computed Properties
- Exact Mass: 184.07356
- Monoisotopic Mass: 184.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.9A^2
- XLogP3: -0.5
Experimental Properties
- Density: 1.424
- Boiling Point: 416.7°Cat760mmHg
- Flash Point: 213°C
- Refractive Index: 1.655
- PSA: 80.92
1,3,5-Benzenetrimethanol,2-hydroxy- Related Literature
-
Christopher A. Blencowe,Andrew T. Russell,Francesca Greco,Wayne Hayes,David W. Thornthwaite Polym. Chem. 2011 2 773
-
Alexander G. Gavriel,Mark R. Sambrook,Andrew T. Russell,Wayne Hayes Polym. Chem. 2022 13 3188
-
Alexander G. Gavriel,Mark R. Sambrook,Andrew T. Russell,Wayne Hayes Polym. Chem. 2022 13 3188
2937-61-3 (1,3,5-Benzenetrimethanol,2-hydroxy-) Related Products
- 90-01-7(Salicyl alcohol)
- 2937-59-9(2,6-bis(hydroxymethyl)phenol)
- 4397-14-2(4-(hydroxymethyl)-2,6-dimethyl-phenol)
- 33617-59-3(2,4-Dihydroxybenzyl alcohol)
- 91-04-3(2,6-Bis(hydroxymethyl)-4-methylphenol)
- 30159-70-7(3-(Hydroxymethyl)naphthalen-2-ol)
- 495-08-9(2-(hydroxymethyl)benzene-1,4-diol)
- 2937-60-2(1,3-Benzenedimethanol,4-hydroxy-)
- 18299-15-5(4-(Hydroxymethyl)-2-methylphenol)
- 22470-99-1(2-(hydroxymethyl)-6-methylphenol)
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